Cas no 86673-93-0 (8,9-dihydro-7H-pyrimido[1,2-b][1,2,4]triazolo[3,4-f]pyridazine)

• Product Name: 8,9-dihydro-7H-pyrimido[1,2-b][1,2,4]triazolo[3,4-f]pyridazine
• CAS No: 86673-93-0
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 1863213
• PubChem ID: 158984
• Update Time: 2025-04-21

8,9-dihydro-7H-pyrimido[1,2-b][1,2,4]triazolo[3,4-f]pyridazine Chemical and Physical Properties

Names and Identifiers

• 8,9-dihydro-7H-pyrimido[1,2-b][1,2,4]triazolo[3,4-f]pyridazine
• 7H-Pyrimido(1,2-b)(1,2,4)triazolo(3,4-f)pyridazine, 8,9-dihydro-
• 86673-93-0
• DTXSID40235753

• Inchi： 1S/C8H9N5/c1-4-9-7-2-3-8-11-10-6-13(8)12(7)5-1/h2-3,6H,1,4-5H2
• InChI Key： KKGAAKJZVQWCCF-UHFFFAOYSA-N
• SMILES： N12C(C=CC3=NN=CN13)=NCCC2

Computed Properties

• Exact Mass: 175.08579531Da
• Monoisotopic Mass: 175.08579531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.3Ų